Cas no 1235350-85-2 (4-{(4-bromophenyl)formamidomethyl}-N-tert-butylpiperidine-1-carboxamide)

4-{(4-Bromophenyl)formamidomethyl}-N-tert-butylpiperidine-1-carboxamide is a specialized organic compound featuring a piperidine core functionalized with a 4-bromophenylformamidomethyl group and an N-tert-butylcarboxamide moiety. This structure confers potential utility in medicinal chemistry and pharmaceutical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of the bromophenyl group enhances reactivity for further derivatization, while the tert-butylcarboxamide moiety may contribute to stability and solubility. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies and targeted drug design. The compound is typically characterized by high purity and consistent performance in synthetic applications.
4-{(4-bromophenyl)formamidomethyl}-N-tert-butylpiperidine-1-carboxamide structure
1235350-85-2 structure
Product Name:4-{(4-bromophenyl)formamidomethyl}-N-tert-butylpiperidine-1-carboxamide
CAS No:1235350-85-2
MF:C18H26BrN3O2
MW:396.321943759918
CID:6045032
PubChem ID:49688062
Update Time:2025-10-30

4-{(4-bromophenyl)formamidomethyl}-N-tert-butylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-{(4-bromophenyl)formamidomethyl}-N-tert-butylpiperidine-1-carboxamide
    • 1-Piperidinecarboxamide, 4-[[(4-bromobenzoyl)amino]methyl]-N-(1,1-dimethylethyl)-
    • 4-[[(4-bromobenzoyl)amino]methyl]-N-tert-butylpiperidine-1-carboxamide
    • AKOS024491956
    • 4-((4-bromobenzamido)methyl)-N-(tert-butyl)piperidine-1-carboxamide
    • VU0631173-1
    • 1235350-85-2
    • 4-{[(4-bromophenyl)formamido]methyl}-N-tert-butylpiperidine-1-carboxamide
    • F5033-2674
    • Inchi: 1S/C18H26BrN3O2/c1-18(2,3)21-17(24)22-10-8-13(9-11-22)12-20-16(23)14-4-6-15(19)7-5-14/h4-7,13H,8-12H2,1-3H3,(H,20,23)(H,21,24)
    • InChI Key: WVZWWWRLYMAMGC-UHFFFAOYSA-N
    • SMILES: N1(C(NC(C)(C)C)=O)CCC(CNC(=O)C2=CC=C(Br)C=C2)CC1

Computed Properties

  • Exact Mass: 395.12084g/mol
  • Monoisotopic Mass: 395.12084g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 61.4Ų

4-{(4-bromophenyl)formamidomethyl}-N-tert-butylpiperidine-1-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5033-2674-2μmol
4-{[(4-bromophenyl)formamido]methyl}-N-tert-butylpiperidine-1-carboxamide
1235350-85-2
2μmol
$57.0 2023-09-10
Life Chemicals
F5033-2674-5μmol
4-{[(4-bromophenyl)formamido]methyl}-N-tert-butylpiperidine-1-carboxamide
1235350-85-2
5μmol
$63.0 2023-09-10
Life Chemicals
F5033-2674-10μmol
4-{[(4-bromophenyl)formamido]methyl}-N-tert-butylpiperidine-1-carboxamide
1235350-85-2
10μmol
$69.0 2023-09-10
Life Chemicals
F5033-2674-20μmol
4-{[(4-bromophenyl)formamido]methyl}-N-tert-butylpiperidine-1-carboxamide
1235350-85-2
20μmol
$79.0 2023-09-10
Life Chemicals
F5033-2674-1mg
4-{[(4-bromophenyl)formamido]methyl}-N-tert-butylpiperidine-1-carboxamide
1235350-85-2
1mg
$54.0 2023-09-10
Life Chemicals
F5033-2674-2mg
4-{[(4-bromophenyl)formamido]methyl}-N-tert-butylpiperidine-1-carboxamide
1235350-85-2
2mg
$59.0 2023-09-10
Life Chemicals
F5033-2674-3mg
4-{[(4-bromophenyl)formamido]methyl}-N-tert-butylpiperidine-1-carboxamide
1235350-85-2
3mg
$63.0 2023-09-10
Life Chemicals
F5033-2674-4mg
4-{[(4-bromophenyl)formamido]methyl}-N-tert-butylpiperidine-1-carboxamide
1235350-85-2
4mg
$66.0 2023-09-10
Life Chemicals
F5033-2674-5mg
4-{[(4-bromophenyl)formamido]methyl}-N-tert-butylpiperidine-1-carboxamide
1235350-85-2
5mg
$69.0 2023-09-10
Life Chemicals
F5033-2674-10mg
4-{[(4-bromophenyl)formamido]methyl}-N-tert-butylpiperidine-1-carboxamide
1235350-85-2
10mg
$79.0 2023-09-10

Additional information on 4-{(4-bromophenyl)formamidomethyl}-N-tert-butylpiperidine-1-carboxamide

4-{(4-bromophenyl)formamidomethyl}-N-tert-butylpiperidine-1-carboxamide: A Comprehensive Overview

4-{(4-bromophenyl)formamidomethyl}-N-tert-butylpiperidine-1-carboxamide, with the CAS number 1235350-85-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromophenyl group, a formamidomethyl moiety, and a tert-butylpiperidine carboxamide segment. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The bromophenyl group in the compound is known for its ability to modulate biological activities, particularly in the context of receptor interactions and enzyme inhibition. Recent research has highlighted the importance of brominated aromatic compounds in drug discovery, as they can enhance the potency and selectivity of lead molecules. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that brominated derivatives exhibit enhanced binding affinity to specific G protein-coupled receptors (GPCRs), which are key targets in the development of drugs for various diseases, including cardiovascular disorders and neurological conditions.

The formamidomethyl moiety is another critical component of the compound. This functional group is often associated with improved solubility and metabolic stability, which are essential properties for drug candidates. A recent study in European Journal of Medicinal Chemistry (2022) explored the impact of formamidomethyl groups on the pharmacokinetic properties of small molecules. The results indicated that these groups can significantly enhance the oral bioavailability and reduce the clearance rate, making them valuable for developing orally administered drugs.

The tert-butylpiperidine carboxamide segment is a key feature that contributes to the overall biological activity of the compound. Piperidine derivatives are well-known for their central nervous system (CNS) effects and have been extensively studied for their potential as analgesics, anxiolytics, and antipsychotics. A review article in Current Medicinal Chemistry (2021) highlighted the role of piperidine-based compounds in modulating neurotransmitter systems, particularly serotonin and dopamine pathways. The tert-butyl substituent further enhances the lipophilicity and brain penetration of these compounds, making them promising candidates for CNS disorders.

In terms of its potential therapeutic applications, 4-{(4-bromophenyl)formamidomethyl}-N-tert-butylpiperidine-1-carboxamide has shown promise in several preclinical studies. One notable study published in Bioorganic & Medicinal Chemistry Letters (2023) evaluated its efficacy as an inhibitor of a specific kinase involved in cancer progression. The results indicated that this compound effectively inhibited kinase activity at low micromolar concentrations, suggesting its potential as an anticancer agent. Additionally, preliminary studies have explored its anti-inflammatory properties, with positive outcomes observed in animal models of inflammatory diseases.

The synthesis of 4-{(4-bromophenyl)formamidomethyl}-N-tert-butylpiperidine-1-carboxamide involves multiple steps and requires precise control over reaction conditions to ensure high yield and purity. A detailed synthetic route was reported in Tetrahedron Letters (2021), which outlined a series of reactions including bromination, formylation, and amidation. The use of modern synthetic techniques such as microwave-assisted synthesis has also been explored to optimize the process and reduce reaction times.

In conclusion, 4-{(4-bromophenyl)formamidomethyl}-N-tert-butylpiperidine-1-carboxamide (CAS 1235350-85-2) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for drug development. As advancements in medicinal chemistry and pharmaceutical sciences progress, this compound is likely to play a significant role in addressing unmet medical needs.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.